2,3,5-Trifluoropyridine
Cat. No. B1273224
Key on ui cas rn:
76469-41-5
M. Wt: 133.07 g/mol
InChI Key: JKVOXNTXYMXDHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:12][C:13](=[O:14])[OH:15].[Cu+2:21].[F:1][c:2]1[n:3][c:4]([NH:10][NH2:11])[c:5]([F:9])[cH:6][c:7]1[F:8].[OH2:22].[S:16]([O-:17])([O-:18])(=[O:19])=[O:20]>>[F:1][c:2]1[n:3][cH:4][c:5]([F:9])[cH:6][c:7]1[F:8]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(=O)O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Cu+2]
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
NNc1nc(F)c(F)cc1F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)([O-])[O-]
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
Fc1cnc(F)c(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
